Cas no 1258649-85-2 (2-{3-(3-methylphenyl)methoxyphenyl}acetic acid)

• Product Name: 2-{3-(3-methylphenyl)methoxyphenyl}acetic acid
• CAS No: 1258649-85-2
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• CID: 4582908
• Update Time: 2025-10-31

2-{3-(3-methylphenyl)methoxyphenyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-[(3-methylphenyl)methoxy]phenyl}acetic acid
• Benzeneacetic acid, 3-[(3-methylphenyl)methoxy]-
• 2-{3-(3-methylphenyl)methoxyphenyl}acetic acid

• Inchi： 1S/C16H16O3/c1-12-4-2-6-14(8-12)11-19-15-7-3-5-13(9-15)10-16(17)18/h2-9H,10-11H2,1H3,(H,17,18)
• InChI Key： IENBZWWZZNLVCT-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=CC=CC(OCC2=CC=CC(C)=C2)=C1

Experimental Properties

• Color/Form: Not available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

2-{3-(3-methylphenyl)methoxyphenyl}acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-{3-(3-methylphenyl)methoxyphenyl}acetic acid

Recent Advances in the Study of 2-{3-(3-methylphenyl)methoxyphenyl}acetic acid (CAS: 1258649-85-2)

In recent years, the compound 2-{3-(3-methylphenyl)methoxyphenyl}acetic acid (CAS: 1258649-85-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 2-{3-(3-methylphenyl)methoxyphenyl}acetic acid. Recent publications have highlighted novel synthetic routes that improve yield and purity, addressing previous challenges in large-scale production. These advancements are critical for facilitating further preclinical and clinical studies, ensuring a steady supply of the compound for research purposes.

Pharmacological studies have revealed that 2-{3-(3-methylphenyl)methoxyphenyl}acetic acid exhibits potent anti-inflammatory and analgesic properties. Mechanistic investigations suggest that the compound modulates key inflammatory pathways, including the inhibition of cyclooxygenase (COX) enzymes and the suppression of pro-inflammatory cytokine production. These findings position the molecule as a potential candidate for the development of new anti-inflammatory drugs with improved efficacy and safety profiles.

In addition to its anti-inflammatory effects, recent research has explored the compound's potential in oncology. Preliminary in vitro and in vivo studies indicate that 2-{3-(3-methylphenyl)methoxyphenyl}acetic acid may possess anti-proliferative activity against certain cancer cell lines. Researchers are particularly interested in its ability to induce apoptosis and inhibit angiogenesis, which could open new avenues for cancer therapy. However, further studies are needed to fully understand its mechanisms and optimize its therapeutic window.

The pharmacokinetic and toxicological profiles of 2-{3-(3-methylphenyl)methoxyphenyl}acetic acid have also been under investigation. Recent data suggest that the compound has favorable bioavailability and a manageable safety profile, although dose-dependent toxicity has been observed in some animal models. These findings underscore the importance of continued research to refine dosing regimens and minimize adverse effects.

In conclusion, the compound 2-{3-(3-methylphenyl)methoxyphenyl}acetic acid (CAS: 1258649-85-2) represents a promising area of research in chemical biology and pharmaceutical sciences. Its diverse pharmacological activities, coupled with advancements in synthetic methodologies, highlight its potential as a therapeutic agent. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and exploring its clinical applications in greater depth.